![molecular formula C6H12ClNO B1472061 5-Oxa-2-azaspiro[3.4]octane hydrochloride CAS No. 1359656-11-3](/img/structure/B1472061.png)
5-Oxa-2-azaspiro[3.4]octane hydrochloride
Overview
Description
5-Oxa-2-azaspiro[3.4]octane hydrochloride is a chemical compound with the CAS Number: 1359656-11-3 . It has a molecular weight of 149.62 and its IUPAC name is 5-oxa-2-azaspiro[3.4]octane hydrochloride . It is a white solid and is stored at temperatures between 0-8°C .
Synthesis Analysis
The synthesis of 2-azaspiro[3.4]octane, a similar compound, has been explained in a study . The study developed three successful routes for the synthesis. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring . All three approaches employ readily available starting materials with conventional chemical transformations and minimal chromatographic purifications to afford the title compound .
Molecular Structure Analysis
The molecular formula of 5-Oxa-2-azaspiro[3.4]octane hydrochloride is C6H12CLNO . The average mass is 113.158 Da and the monoisotopic mass is 113.084061 Da .
Physical And Chemical Properties Analysis
5-Oxa-2-azaspiro[3.4]octane hydrochloride has a density of 1.1±0.1 g/cm³ . It has a boiling point of 185.7±15.0 °C at 760 mmHg . The vapour pressure is 0.7±0.4 mmHg at 25°C . The enthalpy of vaporization is 42.2±3.0 kJ/mol . The flash point is 62.3±9.8 °C . The index of refraction is 1.506 . The molar refractivity is 31.1±0.4 cm³ . It has 2 H bond acceptors and 1 H bond donor .
Scientific Research Applications
Photochromic Materials
Spiro forms of lactones and oxazines, which are structurally related to 5-Oxa-2-azaspiro[3.4]octane hydrochloride, find applications as leuco dyes. These compounds display chromism, meaning they can reversibly interchange between colorless and colored forms under certain conditions, such as light exposure .
EGFR Inhibitory Activities
Compounds similar to 5-Oxa-2-azaspiro[3.4]octane hydrochloride are involved in the preparation of azaspirocycle or azetidine substituted 4-anilinoquinazoline derivatives. These derivatives exhibit inhibitory activities against the epidermal growth factor receptor (EGFR), which is significant in cancer research for its role in cell growth and proliferation .
Analytical Chemistry
As a compound with distinct chemical properties, 5-Oxa-2-azaspiro[3.4]octane hydrochloride could be used as a standard or reagent in analytical chemistry techniques such as NMR, HPLC, LC-MS, UPLC to understand its behavior and interactions with other substances .
Safety and Hazards
5-Oxa-2-azaspiro[3.4]octane hydrochloride is harmful if swallowed or in contact with skin . It is recommended to wear protective gloves/protective clothing/eye protection/face protection . If swallowed, rinse mouth and do not induce vomiting . If it comes in contact with skin, wash with plenty of soap and water .
properties
IUPAC Name |
5-oxa-2-azaspiro[3.4]octane;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO.ClH/c1-2-6(8-3-1)4-7-5-6;/h7H,1-5H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVTZXQHPQGYYGT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CNC2)OC1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1359656-11-3 |
Source
|
| Record name | 5-oxa-2-azaspiro[3.4]octane hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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